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Compound of Interest

3,4'-Dichloro-3'-
Compound Name:

fluorobenzophenone
CAS No.: 951890-54-3
Cat. No.: B3025056

Get Quote

Executive Summary

3,4'-Dichloro-3'-fluorobenzophenone (CAS 951890-54-3) is a specialized halogenated diaryl
ketone used primarily as an intermediate in the synthesis of bioactive small molecules,
particularly kinase inhibitors and agrochemicals where metabolic stability is required.

Unlike common benzophenones, this specific isomer is a niche building block. It is frequently
confused with its regioisomers (e.g., 3,4-dichloro-4'-fluorobenzophenone). This guide provides
a verified sourcing landscape for US/EU researchers, a technical profile to prevent isomer
confusion, and a self-validating Quality Control (QC) protocol.

Technical Profile & Identity

The precise substitution pattern is critical for Structure-Activity Relationship (SAR) studies. You
must verify the CAS number and chemical structure before procurement to avoid acquiring the
wrong regioisomer.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3025056#bc-rfq
https://www.benchchem.com/product/b3025056/docs?utm_src=pdf-body#strategic-sourcing-technical-guide-3-4-dichloro-3-fluorobenzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Attribute Specification

Chemical Name 3,4'-Dichloro-3'-fluorobenzophenone

CAS Registry Number 951890-54-3
3-chlorophenyl)-(4-chloro-3-

UPAC Name :Iuoropheiyl)r::tr(lanone

Molecular Formula C13HsCl2FO

Molecular Weight 269.10 g/mol

Ring A: Meta-chloro (3-Cl)Ring B: 3-Fluoro, 4-

Key Structural Feature
Chloro (3'-F, 4'-Cl)

Isomer Alert

Researchers often mistakenly purchase 3,4-dichloro-4'-fluorobenzophenone (CAS 157428-51-
8), which is more commercially available but structurally distinct.

e Target (951890-54-3): Cl on both rings.
e Common Imposter (157428-51-8): Both Cl atoms on the same ring.

Sourcing Landscape (USA & Europe)

Due to the niche nature of this intermediate, it is rarely held in "Next Day" stock by generalist
vendors (e.g., Sigma, Fisher) in the US. The primary verified stock is located in Europe, with
US sourcing requiring distributor channels.

Primary Catalog Suppliers
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Supplier

Region

Catalog | SKU

Stock Status

Notes

Fluorochem

Europe (UK)

F201946

Primary Holder

The most reliable
source for this
specific isomer.

Ships globally.

Apollo Scientific

Europe (UK)

Check w/ Sales

Secondary

Often cross-lists
fluorinated

aromatics.

Combi-Blocks

USA (CA)

Inquiry Required

Variable

Best bet for US-
based "in-stock"

checks.

Oakwood

Chemical

USA (SC)

Inquiry Required

Distributor

Frequently
distributes
Fluorochem

items in the US.

Sourcing Strategy Workflow

If the item is out of stock, use this decision matrix to secure material without delaying your

project.
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Figure 1: Strategic sourcing workflow for niche fluorinated intermediates.

Quality Assurance & Validation Protocols
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Trustworthiness Pillar: Never assume the label is correct for rare isomers. You must validate
the substitution pattern upon receipt.

Protocol: Regiochemistry Verification via *H-NMR

The splitting pattern of the aromatic protons is the only definitive way to distinguish the target
from its isomers without X-ray crystallography.

Expected *H-NMR Signals (DMSO-des or CDCl3):

» Ring A (3-Chlorophenyl): Look for a standard meta-substituted pattern (singlet-like distinct
proton at position 2).

» Ring B (4-Chloro-3-fluorophenyl):

o Proton at C5' (Ortho to Cl, Meta to F): Appears as a doublet of doublets (dd) or triplet-like
due to coupling with Fluorine (

) and the adjacent proton.

o Proton at C2' (Ortho to F, Meta to Carbonyl): Look for a large

coupling constant (approx 8-10 Hz).

o Key Differentiator: If you see a simple AB system or para-substitution pattern, you have
the wrong isomer.

Protocol: Purity Check via HPLC

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 um, 4.6 x 100 mm.
o Mobile Phase: Gradient 60:40 (ACN:Water + 0.1% TFA) to 95:5 over 15 mins.
e Wavelength: 254 nm.

o Acceptance Criteria: Purity > 97.0% (Area %).

Synthesis Context (Why Purity Matters)
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Understanding the synthesis helps explain the impurity profile. This molecule is typically
synthesized via Friedel-Crafts Acylation.

Reaction Logic:
Impurity Risks:

o Regioisomers: The fluorine atom is an ortho/para director, while the chlorine is also an
ortho/para director. This competition can lead to minor isomers where the benzoyl group
attaches at different positions on the fluorobenzene ring.

» Hydrolysis: Residual 3-chlorobenzoic acid from moisture exposure.
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1-Chloro-2-fluorobenzene
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) <
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Figure 2: Friedel-Crafts acylation pathway showing potential for isomeric impurities.
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4-dichloro-3-fluorobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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